Cas no 103614-74-0 (Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester)

Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester structure
103614-74-0 structure
Product Name:Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester
CAS No:103614-74-0
MF:C13H19NO3S
MW:269.359862565994
CID:95941
PubChem ID:71333033
Update Time:2025-04-18

Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester
    • S-[4-(4-hydroxyphenoxy)butyl] N,N-dimethylcarbamothioate
    • S-[4-(4-Hydroxyphenoxy)butyl] dimethylcarbamothioate
    • DTXSID60761362
    • 103614-74-0
    • Inchi: 1S/C13H19NO3S/c1-14(2)13(16)18-10-4-3-9-17-12-7-5-11(15)6-8-12/h5-8,15H,3-4,9-10H2,1-2H3
    • InChI Key: ZIMKJZYUIGEGCV-UHFFFAOYSA-N
    • SMILES: S(C(N(C)C)=O)CCCCOC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 269.10856464g/mol
  • Monoisotopic Mass: 269.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.1Ų
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